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Compound of Interest

Compound Name: CP-195543

Cat. No.: B1669470

Application Notes and Protocols: CP-195543

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of CP-
195543, a potent and selective leukotriene B4 (LTB4) receptor antagonist. Adherence to these
guidelines is crucial for maintaining the compound's integrity and ensuring reproducible
experimental outcomes.

Compound Information

Parameter Value

Compound Name CP-195543

Mechanism of Action Leukotriene B4 (LTB4) receptor antagonist
Primary Target High-affinity LTB4 receptors

Reconstitution of CP-195543

Proper reconstitution of CP-195543 is critical for its biological activity. It is recommended to
prepare a concentrated stock solution that can be further diluted to the desired working
concentrations.

Recommended Solvents:
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e Dimethyl sulfoxide (DMSO)
« Ethanol
Protocol for Reconstituting CP-195543:

» Before opening, centrifuge the vial of lyophilized CP-195543 at a low speed to ensure all the

powder is at the bottom.

» Based on the desired stock concentration, calculate the required volume of solvent. For
example, to prepare a 10 mM stock solution, add the appropriate volume of DMSO or

ethanol to the vial.
o Gently vortex or sonicate the vial until the compound is completely dissolved.

 Visually inspect the solution to ensure there are no undissolved particulates.

Storage of CP-195543

Correct storage of CP-195543 is essential to prevent degradation and maintain its potency over

time.
Form Storage Temperature Shelf Life
Lyophilized Powder -20°C Up to 3 years
In Solvent (Stock Solution) -80°C Up to 6 months
In Solvent (Stock Solution) -20°C Up to 1 month

Storage Recommendations:

» Lyophilized Powder: Store the unopened vial at -20°C in a desiccator to protect it from
moisture.

e Stock Solutions:

o For long-term storage, it is highly recommended to aliquot the stock solution into single-
use volumes and store them at -80°C. This will minimize freeze-thaw cycles, which can
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lead to compound degradation.
o For short-term storage, aliquots can be kept at -20°C for up to one month.

o Working Dilutions: It is advisable to prepare fresh working dilutions from the stock solution for
each experiment. Avoid storing diluted solutions for extended periods.

Experimental Protocols and In Vitro Data

CP-195543 has been shown to be a potent antagonist of the LTB4 receptor in various in vitro
assays. The following table summarizes key quantitative data from preclinical studies.
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Cell/Tissue
Assay Parameter Value Reference
Type
[BH]LTB4 Human
o _ IC50 6.8 nM
Binding Neutrophils
[BHILTB4 Human .
o _ Ki 49nM
Binding Neutrophils
[BHILTB4 Murine Spleen
T IC50 37.0 nM
Binding Membranes
[BH]LTB4 Murine Spleen ]
- Ki 26.9 nM
Binding Membranes
Neutrophil Human
_ . IC50 2.4 nM
Chemotaxis Neutrophils
Neutrophil Mouse
_ _ IC50 7.5 nM
Chemotaxis Neutrophils
CD11b Up- Human
_ _ pA2 7.66
regulation Neutrophils
CD11b Up-
] Human
regulation ] pA2 7.12
Neutrophils
(Whole Blood)
CD11b Up- _
] Murine
regulation ) pA2 7.06
Neutrophils
(Whole Blood)
CD11b Up-
_ Human
regulation IC50 270 nM
Monocytes
(Whole Blood)
CD11b Up-
] Human
regulation ) ) IC50 420 nM
Eosinophils
(Whole Blood)
General Protocol for In Vitro Inhibition Assays:
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o Cell Preparation: Culture and prepare the target cells (e.g., human neutrophils) according to
standard laboratory protocols.

e Compound Dilution: Prepare a serial dilution of the CP-195543 stock solution in the
appropriate assay buffer. Ensure the final solvent concentration (e.g., DMSO) is consistent
across all wells and does not exceed a level that affects cell viability (typically < 0.5%).

e |ncubation: Pre-incubate the cells with the various concentrations of CP-195543 for a
specified period before adding the LTB4 agonist.

e Agonist Stimulation: Add LTB4 to stimulate the desired cellular response (e.g., chemotaxis,
CD11b up-regulation).

o Measurement: Quantify the cellular response using a suitable detection method (e.g., plate
reader, flow cytometry).

o Data Analysis: Calculate the IC50 or other relevant parameters by plotting the dose-
response curve.

In Vivo Data

CP-195543 has demonstrated efficacy in animal models of inflammation.

Animal Model Assay Parameter Value Reference

LTB4-mediated
Guinea Pig neutrophil ED50 (p.o.) 0.1 mg/kg

infiltration

LTB4-mediated
Mouse neutrophil ED50 (p.o.) 2.8 mg/kg
infiltration

Signaling Pathway and Experimental Workflow

Diagram of LTB4 Signaling and CP-195543 Inhibition:
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Caption: LTB4 signaling pathway and the inhibitory action of CP-195543.

Experimental Workflow for In Vitro Inhibition Assay:

Prepare Target Cells
. .
Reconstitute CP-195543

Prg—lncubate Cells Stimulate with LTB4 Measure Cellular Response Analyze Data (IC50)
__p with CP-195543
(DMSO or Ethanol) Prepare Serial Dilutions
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Caption: A typical workflow for an in vitro LTB4 inhibition assay.

 To cite this document: BenchChem. [Reconstituting and storing CP-195543 compound].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669470#reconstituting-and-storing-cp-195543-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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